Cas no 2137807-84-0 (5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137807-84-0
• MF: C₇H₅FN₄O₂
• MW: 196.138603925705
• CID: 6492037
• PubChem ID: 165466517
• Update Time: 2025-10-29

5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2137807-84-0
• EN300-786051

• Inchi： 1S/C7H5FN4O2/c8-3-1-4(9-2-3)5-6(7(13)14)11-12-10-5/h1-2,9H,(H,13,14)(H,10,11,12)
• InChI Key： PHINBBSXROBGAH-UHFFFAOYSA-N
• SMILES： FC1=CNC(=C1)C1C(C(=O)O)=NNN=1

Computed Properties

• Exact Mass: 196.03965358g/mol
• Monoisotopic Mass: 196.03965358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.7Ų

Additional information on 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2137807-84-0)

5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137807-84-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro substituent and a triazole core in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration.

The compound's structure consists of a pyrrole ring linked to a triazole ring, with a carboxylic acid functional group at the 4-position of the triazole. This arrangement not only imparts specific electronic and steric properties but also opens up diverse possibilities for chemical modifications and derivatization. The fluoro atom, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, which makes this compound particularly intriguing for pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The triazole moiety is well-documented for its role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The incorporation of a pyrrole ring into the triazole framework further expands the compound's pharmacological profile. This combination of structural elements suggests that 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid may exhibit multiple biological activities, making it a promising scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The fluoro atom can influence both the physical properties and biological activity of a molecule. For instance, it can increase lipophilicity, improve pharmacokinetic profiles, and enhance binding interactions with biological targets. The presence of a fluorine atom at the 4-position of the pyrrole-triazole scaffold in this compound could therefore play a crucial role in its biological efficacy.

The carboxylic acid group at the 4-position of the triazole ring provides another avenue for functionalization. This group can be used to form esters, amides, or other derivatives, which can further modulate the compound's properties. Such modifications are often employed to improve solubility, bioavailability, or target specificity. The versatility of this compound's structure makes it an attractive candidate for synthetic chemists looking to develop new drug candidates.

The synthesis of 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid involves several key steps that highlight the complexity and precision required in pharmaceutical chemistry. The introduction of the fluoro substituent typically requires specialized synthetic methodologies to ensure high yield and purity. Similarly, the construction of the triazole ring necessitates careful control over reaction conditions to achieve the desired product without unwanted byproducts.

In academic research, this compound has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its unique structure allows for diverse chemical transformations, making it a valuable building block for drug discovery efforts. Researchers have been particularly interested in how modifications to the pyrrole or triazole rings can influence biological activity. For example, studies have investigated the effects of different substituents on the compound's interaction with biological targets such as enzymes or receptors.

The pharmacological evaluation of 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has revealed several promising activities. Initial studies have shown that it exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. Additionally, preliminary data suggest that it may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. These findings underscore the compound's potential as a lead molecule for further development.

The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Advanced computational methods are increasingly used to predict biological activity and optimize molecular structures before experimental synthesis is undertaken. These techniques have already provided valuable insights into how structural features like the fluoro substituent influence the compound's properties and interactions with biological targets.

The future prospects for 5-(4-fluoro-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid are bright given its unique structural features and demonstrated potential. Ongoing research aims to further elucidate its mechanism of action and explore new derivatives with enhanced efficacy and selectivity. As pharmaceutical chemistry continues to evolve at a rapid pace，this compound stands out as a promising candidate for future therapeutic applications.